Cas no 10535-24-7 (Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2))

Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2) structure
10535-24-7 structure
Product Name:Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
CAS No:10535-24-7
MF:C27H18N4O7S.2NA
MW:586.48314
CID:186848

Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
    • Benzoicacid, 2-hydroxy-5-[[4-[(1-hydroxy-4-sulfo-2-naphthalenyl)azo]-1-naphthalenyl]azo]-,disodium salt (9CI)
    • Diamond Black ATB
    • Salicylic acid,5-[[4-[(1-hydroxy-4-sulfo-2-naphthyl)azo]-1-naphthyl]azo]-, disodium salt(8CI)
    • Inchi: InChI=1S/C27H18N4O7S.2Na/c32-24-13-8-15(14-20(24)27(34)35)28-29-21-11-12-22(17-5-2-1-4-16(17)21)30-31-23-10-9-18-19(26(23)33)6-3-7-25(18)39(36,37)38;;/h1-14,32-33H,(H,34,35)(H,36,37,38);;/q;2*+1/p-2/b29-28+,31-30+;;
    • InChI Key: RVMZYYGODNWBQO-RAZGBZQESA-L
    • SMILES: [Na+].[Na+].O=C(C1=CC(/N=N/C2=CC=C(/N=N/C3=CC=C4C(S([O-])(=O)=O)=CC=CC4=C3O)C3=CC=CC=C23)=CC=C1O)[O-]

Computed Properties

  • Exact Mass: 586.05368

Experimental Properties

  • PSA: 187.23
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